Ethyl 4-diethoxyphosphoryl-3-oxobutanoate

• CAS No.: 65043-08-5
• Molecular Formula: C10H19O6P
• Molecular Weight: 266.23 g/mol
• IUPAC Name: ethyl 4-diethoxyphosphoryl-3-oxobutanoate
• InChI: InChI=1S/C10H19O6P/c1-4-14-10(12)7-9(11)8-17(13,15-5-2)16-6-3/h4-8H2,1-3H3
• InChI Key: MBPHQJJVEFKYJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CP(=O)(OCC)OCC

Description

Ethyl 4-diethoxyphosphoryl-3-oxobutanoate is a useful research compound. Its molecular formula is C10H19O6P and its molecular weight is 266.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title A compound of Example 3 (41.0 g, 0.174 mol) was dissolved in (EtO)3P (150 mL, 0.87 mol) and heated at 115° C. (bath temperature) for 18 hours and then cooled to room temperature. The excess (EtO)3P was distilled off at reduced pressure (1 mm Hg, 45° C. bath temperature). The resulting brown residue was purified by chromatography on silica gel, isopropanol:hexane (1:9), to give the title compound as a pale yellow liquid (31 g, 67%).